Cas no 147404-76-0 (1-2'-(Aminocarbonyl)1,1'-biphenyl-4-ylmethyl-2-ethoxy-1H-benzimidazole-7-carboxylic Acid Methyl Ester)

1-2'-(Aminocarbonyl)1,1'-biphenyl-4-ylmethyl-2-ethoxy-1H-benzimidazole-7-carboxylic Acid Methyl Ester structure
147404-76-0 structure
Product Name:1-2'-(Aminocarbonyl)1,1'-biphenyl-4-ylmethyl-2-ethoxy-1H-benzimidazole-7-carboxylic Acid Methyl Ester
CAS No:147404-76-0
MF:C25H23N3O4
MW:429.467826128006
MDL:MFCD28009433
CID:1079934
Update Time:2023-11-22

1-2'-(Aminocarbonyl)1,1'-biphenyl-4-ylmethyl-2-ethoxy-1H-benzimidazole-7-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • Azilsartan Impurity A
    • methyl 1-[(2'-carbamoylbiphenyl-4-yl)methyl]-2-ethoxybenzimidazole-7-carboxylate
    • methyl 1-((2'-carbamoyl-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
    • 1-[[2'-(Aminocarbonyl)[1,1'-biphenyl]-4-yl]methyl]-2-ethoxy-1H-benzimidazole-7-carboxylic acid methyl ester
    • Azilsartan IMP
    • Azilsartan Impurity-01
    • 1-((2'-carboxaMidebiphenyl-4-yl) Methyl)-2-ethoxy-1H-benziMidazole-7- carboxylic acid
    • ethyl 1-((2'-carboxaMidebiphenyl-4-yl) Methyl)-2-ethoxy-1H-benziMidazole-7-carboxylate
    • Methyl 1-((2'-carboxaMidebiphenyl-4-yl) Methyl)-2-ethoxy-1H-benziMidazole-7-carboxylate
    • methyl 1-((2'-carbamoyl-[1,1'-biphenyl] -4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
    • Ethyl 1-[((2'-(2,5-dihydro-5-oxo-1,2,4- xadiazol-3-yl)biphenyl)-4-yl)Methyl]-2H-benziMidazol-2-one -7- carboxylate
    • Methyl 1-[((2'-(2,5-dihydro-5-oxo-1,2,4- xadiazol-3-yl)biphenyl)-4-yl)Methyl]-2H-benziMidazol-2-one -7- carboxylate
    • 2-Ethoxy-1-[(2'-carbamoyl-4-biphenylyl)methyl]-1H-benzoimidazole-7-carboxylic acid methyl ester
    • Methyl 3-[[4-(2-carbamoylphenyl)phenyl]methyl]-2-ethoxybenzimidazole-4-carboxylate
    • 1-2'-(Aminocarbonyl)1,1'-biphenyl-4-ylmethyl-2-ethoxy-1H-benzimidazole-7-carboxylic Acid Methyl Ester
    • MDL: MFCD28009433
    • Inchi: 1S/C25H23N3O4/c1-3-32-25-27-21-10-6-9-20(24(30)31-2)22(21)28(25)15-16-11-13-17(14-12-16)18-7-4-5-8-19(18)23(26)29/h4-14H,3,15H2,1-2H3,(H2,26,29)
    • InChI Key: HNNRUQRZSQWNFG-UHFFFAOYSA-N
    • SMILES: O(CC)C1=NC2C=CC=C(C(=O)OC)C=2N1CC1C=CC(C2C=CC=CC=2C(N)=O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 651
  • Topological Polar Surface Area: 96.4

Experimental Properties

  • Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.7E-4 g/L) (25 ºC),

1-2'-(Aminocarbonyl)1,1'-biphenyl-4-ylmethyl-2-ethoxy-1H-benzimidazole-7-carboxylic Acid Methyl Ester Pricemore >>

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